Cas no 569657-40-5 (2-Amino-6-ethoxypyrimidine-4-carbaldehyde)

2-Amino-6-ethoxypyrimidine-4-carbaldehyde structure
569657-40-5 structure
Product Name:2-Amino-6-ethoxypyrimidine-4-carbaldehyde
CAS No:569657-40-5
MF:C7H9N3O2
MW:167.165261030197
CID:877209
Update Time:2023-08-02

2-Amino-6-ethoxypyrimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxaldehyde,2-amino-6-ethoxy-(9CI)
    • 2-Amino-6-ethoxypyrimidine-4-carbaldehyde
    • Inchi: 1S/C7H9N3O2/c1-2-12-6-3-5(4-11)9-7(8)10-6/h3-4H,2H2,1H3,(H2,8,9,10)
    • InChI Key: LTLHAORIJZYGKD-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C=O)N=C(N)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Topological Polar Surface Area: 78.1

2-Amino-6-ethoxypyrimidine-4-carbaldehyde Related Literature

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited